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Compound of Interest

Compound Name:
5-Chlorobenzofuran-2-carboxylic

acid

Cat. No.: B079438 Get Quote

Essential Safety and Handling Guide for 5-
Chlorobenzofuran-2-carboxylic acid
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Chlorobenzofuran-2-
carboxylic acid (CAS No. 10242-10-1). Adherence to these protocols is essential for

minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Classification
5-Chlorobenzofuran-2-carboxylic acid is classified with the following hazards. Always consult

the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate and

detailed information.
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Hazard Category GHS Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral,

Inhalation)
центр Warning

H302: Harmful if

swallowed.[1] H332:

Harmful if inhaled.[1]

Skin Irritation центр Warning
H315: Causes skin

irritation.[1][2]

Eye Irritation центр Warning
H319: Causes serious

eye irritation.[1][2]

Respiratory Irritation центр Warning
H335: May cause

respiratory irritation.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment

must be used for all procedures involving this compound.
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PPE Category Recommended Equipment
Specifications & Best
Practices

Eye & Face Protection
Chemical safety goggles and

face shield

Goggles must be worn at all

times.[3] A face shield is

required when there is a

significant risk of splashing or

dust generation.[4][5]

Skin & Body Protection
Chemical-resistant gloves and

lab coat

Nitrile or butyl rubber gloves

are recommended.[5] Inspect

gloves before each use and

replace them immediately if

contaminated.[4][6] A fully

buttoned lab coat is required.

[6]

Respiratory Protection
Chemical fume hood or

NIOSH-approved respirator

All handling of the solid

compound must occur in a

certified chemical fume hood to

prevent inhalation of dust.[4][6]

If a fume hood is unavailable

or insufficient, a NIOSH-

approved respirator is

required.[5][6]

Operational and Disposal Plans
A strict, step-by-step operational protocol is crucial for minimizing exposure and ensuring safe

handling from acquisition to disposal.
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Caption: Workflow for handling 5-Chlorobenzofuran-2-carboxylic acid.
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a. Preparation and Engineering Controls:

Designated Area: All manipulations of the solid compound must occur within a designated

area, preferably a certified chemical fume hood.[6]

Ventilation Check: Ensure the chemical fume hood is calibrated and functioning correctly

before beginning any work.[4]

Emergency Readiness: Confirm that an eyewash station, safety shower, and spill kit are

unobstructed and readily accessible.

b. Handling the Compound:

Weighing and Transfer: Use a spatula to transfer the solid. Avoid any actions that could

generate dust, such as pouring from a height or scraping vigorously.[6][7]

Making Solutions: When dissolving, add the solid 5-Chlorobenzofuran-2-carboxylic acid to

the solvent slowly to prevent splashing.[6]

General Hygiene: Do not eat, drink, or smoke in laboratory areas where this chemical is

handled.[6][7] Wash hands thoroughly with soap and water after handling, even if gloves

were worn.[2]

c. Post-Handling Procedures:

Decontamination: Thoroughly clean any contaminated surfaces and equipment.[4]

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should

be removed first, followed by the lab coat and eye protection.[6]

Proper disposal is a critical and regulated component of the chemical lifecycle.

Waste Segregation: All disposable materials contaminated with 5-Chlorobenzofuran-2-
carboxylic acid (e.g., gloves, weigh boats, paper towels) must be placed in a dedicated,

clearly labeled hazardous waste container.[6]

Chemical Waste: Unused or waste 5-Chlorobenzofuran-2-carboxylic acid is considered

hazardous waste. It should be disposed of in accordance with all applicable federal, state,
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and local environmental regulations.[2]

Disposal Method: The compound may be dissolved or mixed with a combustible solvent and

burned in a chemical incinerator equipped with an afterburner and scrubber.[4] Do not empty

into drains.[4][8]

Emergency Procedures
Immediate and appropriate action is vital in the event of accidental exposure.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air immediately.[2][9] If

breathing is difficult or has stopped, provide

artificial respiration (do not use mouth-to-

mouth).[2][9] Seek immediate medical attention.

[2]

Skin Contact

Immediately remove all contaminated clothing.

[9] Wash the affected area with plenty of soap

and water for at least 15 minutes.[2] Get

medical advice if skin irritation occurs or

persists.[2]

Eye Contact

Rinse cautiously and thoroughly with water for

at least 15 minutes, also under the eyelids.[2]

Remove contact lenses if present and easy to

do. Continue rinsing.[2] Seek immediate medical

attention from an ophthalmologist.

Ingestion

Rinse mouth with water.[2][9] Do not induce

vomiting.[9] Never give anything by mouth to an

unconscious person.[9] Call a physician or

Poison Control Center immediately.[9]

Accidental Spill

Evacuate personnel to safe areas.[9] Avoid

breathing dust and ensure adequate ventilation.

[7][9] Wearing full PPE, use dry clean-up

procedures (sweep or vacuum) and place

spilled material in a clean, dry, sealed, and

labeled container for disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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